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Compound of Interest

Compound Name: GSK-J2 (sodium salt)
Cat. No.: B1161627
Get Quote

Executive Summary & Compound Profile

GSK-J2 (Sodium Salt) is a research-grade small molecule used primarily as an inactive
negative control for the histone demethylase inhibitor GSK-J1.[1][2] While it lacks the potent
inhibitory activity against IMJD3/UTX characteristic of its isomer, it is a bioactive organic
compound.[2]

Critical Safety Directive: Do not confuse "biological inactivity” with "environmental safety.” As a
research chemical with a pyridine-based structure, GSK-J2 must be treated with the Universal
Precaution Principle. It must never be disposed of via sanitary sewer systems (sink drains) or

regular trash.[1]

Chemical Identification
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Property Detail

Product Name GSK-J2 (Sodium Salt)

N-[2-(2-pyridinyl)-6-(1,2,4,5-tetrahydro-3H-3-
Chemical Name benzazepin-3-yl)-4-pyrimidinyl]-B-alanine,

monosodium salt

2108665-15-0 (Sodium Salt) / 1394854-52-4

CAS Number )
(Free Acid)
Molecular Formula C22H22NsO2[1][2][31[41[5][6][ 71[8] * Na
Molecular Weight 412.4 g/mol
- Soluble in DMSO (~40 mg/mL), Ethanol, and
Solubility

Water (lower solubility)

] Not GHS classified as hazardous, but treated as
Primary Hazard ] ]
Unlisted Chemical Waste

Hazard Assessment & Risk Management

Although Safety Data Sheets (SDS) from major suppliers (e.g., Cayman Chemical, Tocris) often
list GSK-J2 as "Not a hazardous substance or mixture" under GHS standards, this
classification applies to known acute hazards.[1][2] In a research setting, we manage the
unknown chronic risks of epigenetic modulators.[2]

The "Why" Behind the Protocol

» Epigenetic Modulator Class: Even as a negative control, GSK-J2 is structurally analogous to
potent gene regulators.[1][2] Environmental release could theoretically impact aquatic life
through off-target mechanisms.[1][2]

¢ Nitrogen Heterocycles: The structure contains pyridine and pyrimidine rings.[1][2] These
stable ring systems do not degrade rapidly in nature and require high-temperature
incineration for complete mineralization.[1][2]

e Solvent Co-Hazards: GSK-J2 is almost exclusively handled in Dimethyl Sulfoxide (DMSO).
[1][2] DMSO penetrates skin rapidly, carrying dissolved compounds into the bloodstream.[2]
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Therefore, the waste is often a "mixed hazard" (Chemical + Solvent).

Personal Protective Equipment (PPE) Matrix

PPE Item Specification Rationale

Nitrile (Double gloving o
DMSO permeates latex; Nitrile
Gloves recommended for DMSO ) )
offers superior resistance.[1][2]
stocks)

Prevents splashes during
) ANSI Z87.1 Safety Glasses o
Eye Protection o _ reconstitution or waste
with Side Shields
transfer.[1][2]

Respirat N95 (if weighing powder) or Prevents inhalation of fine
espirator
P Y Fume Hood particulates during weighing.[2]

Standard barrier protection.[1]

Body Lab Coat (Buttoned) 2]

Operational Disposal Procedures

This section details the specific workflows for disposing of GSK-J2 in various physical states.

Scenario A: Solid Waste (Powder/Crystals)

Applicable to: Expired stocks, spilled powder, or residual amounts in original vials.[1][2]
o Containment: Do not empty the vial. Keep the substance in its original container.

o Secondary Container: Place the vial into a clear, sealable bag (e.g., Ziploc) to prevent
secondary contamination of the waste bin.

o Labeling: Affix a hazardous waste tag.
o Chemical Name: "GSK-J2 Sodium Salt (Solid)"[1][2]
o Hazard Checkbox: Check "Toxic" (as a precaution for unlisted research drugs).[1]

o Destination:Solid Chemical Waste Bin (destined for Incineration).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.caymanchem.com/product/12056/gsk-j2-sodium-salt
https://www.selleck.cn/datasheet/gsk-j2-E799900-DataSheet.pdf
https://www.caymanchem.com/product/12056/gsk-j2-sodium-salt
https://www.selleck.cn/datasheet/gsk-j2-E799900-DataSheet.pdf
https://www.selleck.cn/datasheet/gsk-j2-E799900-DataSheet.pdf
https://www.caymanchem.com/product/12056/gsk-j2-sodium-salt
https://www.selleck.cn/datasheet/gsk-j2-E799900-DataSheet.pdf
https://www.caymanchem.com/product/12056/gsk-j2-sodium-salt
https://www.selleck.cn/datasheet/gsk-j2-E799900-DataSheet.pdf
https://www.caymanchem.com/product/12056/gsk-j2-sodium-salt
https://www.selleck.cn/datasheet/gsk-j2-E799900-DataSheet.pdf
https://www.caymanchem.com/product/12056/gsk-j2-sodium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Scenario B: Liquid Waste (Stock Solutions in DMSO)

Applicable to: 10 mM - 100 mM stock solutions prepared in DMSO.[1][3]
e Segregation: Do NOT mix with aqueous waste or oxidizing acids (like Nitric acid).[1][2]
o Vessel: Transfer into the lab's Non-Halogenated Organic Solvent waste carboy.

o Note: GSK-J2 does not contain Halogens (Fluorine, Chlorine, Bromine) in its core
structure.[1][2]

e Rinsing: Rinse the empty stock tube with a small volume of acetone or ethanol and add the
rinse to the organic waste carboy.

o Destination:High-BTU Incineration (Fuel Blending).

Scenario C: Aqueous Waste (Cell Culture Media)

Applicable to: Media containing micromolar (uM) concentrations of GSK-J2.[1]

e Trace Contamination: For media containing <100 yM GSK-J2, this is generally classified as
"Trace Contaminated Aqueous Waste."[1][2]

e Collection: Collect in a dedicated carboy or vacuum flask trap containing 10% bleach (final
concentration) only if biological agents are also present.[1][2] If no biologicals are present,
collect in Aqueous Chemical Waste.[2]

» Prohibition: Do not pour down the sink, even if diluted.
» Destination: Wastewater treatment via EHS-approved hazardous waste contract.[1][2]

Visual Decision Matrix (Workflow)

The following diagram outlines the logical flow for determining the correct waste stream for
GSK-J2.
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Start: Identify GSK-J2 Waste State

Is it Solid?
(Powder/Original Vial)

SOLID CHEMICAL WASTE
(Label: GSK-J2 Solid) Is it Liquid?
Method: Incineration

o (It is debris)

Contaminated Debris

i 2
Primary Solvent? (Tips, Tubes, Wipes)

Organic (DMSO/EtOH) Water/Media/PBS

MO HRALDEIENATIED) AQUEOUS CHEMICAL WASTE

(Cell Media/Buffer)

HAZARDOUS SOLID WASTE BIN

ORGANIC WASTE

(DMSO/Ethanol Stocks) (Double Bagged)

Click to download full resolution via product page
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Figure 1: Decision tree for segregating GSK-J2 waste streams based on physical state and
solvent composition.[1][2]

Spill Response Protocol
In the event of a spill of GSK-J2 (Sodium Salt):

 |solate: Mark the area.[1][2] If powder was spilled, turn off nearby fans/AC to prevent
aerosolization.[2]

e PPE Up: Put on nitrile gloves, lab coat, and safety glasses.[2]
e Dry Spill (Powder):
o Do not dry sweep (creates dust).[1][2]
o Cover with wet paper towels (dampened with water) to solubilize and trap the powder.[1]
o Scoop up towels and place in a Hazardous Solid Waste bag.
o Wet Spill (DMSO Solution):
o Place absorbent pads over the liquid.[1][2]

o Caution: Remember DMSO permeates gloves.[1][2] Use tongs or forceps to handle the
contaminated pads.[1][2]

o Clean the surface with 70% Ethanol and water.[1][2]
o Disposal: All cleanup materials go to Hazardous Solid Waste.

Regulatory & Compliance Notes

¢ RCRA Status (USA): GSK-J2 is not a P-listed or U-listed waste under the Resource
Conservation and Recovery Act (RCRA).[1] However, it falls under the "Characteristic of
Toxicity" (catch-all) for research chemicals.[1]
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+ Waste Codes: When labeling for EHS pickup, use the generic code for "Non-Regulated
Organic Solid/Liquid" unless your local municipality requires specific coding for pyridine
derivatives.[2]

» \Verification: Always verify this protocol against your institution's specific Chemical Hygiene
Plan (CHP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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